N-(3,4-dibromophenyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(3,4-dibromophenyl)-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C9H6Br2N4O/c10-6-2-1-5(3-7(6)11)14-9(16)8-12-4-13-15-8/h1-4H,(H,14,16)(H,12,13,15)
• InChI Key: CXGLDFXIVZOXRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=NC=NN2)Br)Br
• Molecular Formula: C9H6Br2N4O
• DSSTOX Substance ID: DTXSID60967685
• Molecular Weight: 345.98 g/mol
• CAS RN: 5316-93-8

Description

The chemical compound "N-(3,4-dibromophenyl)-1H-1,2,4-triazole-3-carboxamide" belongs to a class of compounds that have garnered interest due to their potential biological activities and applications in material science. Compounds with similar structures, such as 1H-1,2,4-triazole derivatives, have been synthesized and evaluated for various properties, including their biological activity and structural characteristics.

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions, cyclization processes, and specific substitutions to introduce various functional groups. For instance, the synthesis of 3-amino-4-morpholino-1H-indazole-1-carboxamides involves the condensation of isocyanato derivatives with amino-substituted indazoles, followed by cyclization with hydrazine hydrate (Lu et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds within this class is often elucidated using X-ray crystallography, revealing specific crystal systems, space groups, and molecular conformations. These analyses provide insights into the arrangement of atoms within the compound and its potential interaction mechanisms (Lu et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many triazole derivatives have biological activity and are used in medicinal chemistry.